4-[(4-Propylcyclohexyl)amino]butan-2-ol

• Molecular Formula: C13H27NO
• Molecular Weight: 213.36 g/mol
• IUPAC Name: 4-[(4-propylcyclohexyl)amino]butan-2-ol
• InChI: InChI=1S/C13H27NO/c1-3-4-12-5-7-13(8-6-12)14-10-9-11(2)15/h11-15H,3-10H2,1-2H3
• InChI Key: YWCLXUDLFHNUEB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCC(CC1)NCCC(C)O

Description

Overview and Research Applications 4-[(4-Propylcyclohexyl)amino]butan-2-ol is a cyclohexane-derived secondary amine characterized by a hydroxyl group at the second carbon of its butanol chain. With a molecular formula of C13H27NO and a molecular weight of 213.36 g/mol, this compound serves as a valuable building block and intermediate in various scientific fields . Its structure, which incorporates both amine and alcohol functional groups, makes it a versatile reagent for organic synthesis, enabling researchers to create a diverse array of derivatives and study complex reaction mechanisms . Chemical Properties and Synthesis The synthesis of 4-[(4-Propylcyclohexyl)amino]butan-2-ol typically involves the reaction of 4-propylcyclohexylamine with butan-2-ol, often facilitated by a catalyst under controlled temperature and pressure to ensure high purity and optimal yield . On an industrial scale, the production process is optimized further and may include advanced purification techniques like distillation and crystallization . The compound can undergo various characteristic chemical reactions, including oxidation to form corresponding ketones or aldehydes, and reduction to produce alcohols or amines, using reagents such as potassium permanganate or lithium aluminum hydride, respectively . A common side reaction during synthesis is over-alkylation at the amino group, which can be mitigated by using a 1:1 molar ratio of amine to alkylating agent, adding a base like K₂CO₃, and carefully monitoring the reaction progress . Mechanism of Action and Biological Potential In research contexts, the mechanism of action for 4-[(4-Propylcyclohexyl)amino]butan-2-ol is believed to involve interactions with specific molecular targets, such as enzymes or receptors . By binding to these targets, the compound may modulate their activity, leading to various biological responses that are of interest in pharmacological studies . Preliminary scientific investigations have explored its potential neuroprotective effects in animal models, its ability to modulate neurotransmitter levels in vitro , and its anti-inflammatory properties through the inhibition of pro-inflammatory cytokines . Important Notice This product is intended For Research Use Only . It is not approved for human or veterinary diagnostic or therapeutic use. Bodily introduction of this product into humans or animals is strictly prohibited by law .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(4-Propylcyclohexyl)amino]butan-2-ol typically involves the reaction of 4-propylcyclohexylamine with butan-2-ol under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high purity .

Industrial Production Methods

In industrial settings, the production of 4-[(4-Propylcyclohexyl)amino]butan-2-ol involves large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities. The process may include steps such as distillation, crystallization, and purification to ensure the final product meets the required standards .

Chemical Reactions Analysis

Types of Reactions

4-[(4-Propylcyclohexyl)amino]butan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The amino group can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various halogenating agents for substitution reactions. The reactions are typically carried out under controlled conditions to ensure the desired products are obtained .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines .

Scientific Research Applications

4-[(4-Propylcyclohexyl)amino]butan-2-ol has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis to create various derivatives and study reaction mechanisms.

Biology: Investigated for its potential effects on biological systems, including its interaction with cellular components.

Medicine: Explored for its potential therapeutic properties, including its effects on specific molecular targets.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-[(4-Propylcyclohexyl)amino]butan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogs

The compound is compared below with 4-[(Thiophen-3-ylmethyl)amino]butan-2-ol, a structurally related amino-alcohol derivative.

Data Table: Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Group	Availability	Purity
4-[(4-Propylcyclohexyl)amino]butan-2-ol	C₁₃H₂₅NO	211.35	4-Propylcyclohexyl	Discontinued	N/A
4-[(Thiophen-3-ylmethyl)amino]butan-2-ol	C₉H₁₅NOS	185.29	Thiophen-3-ylmethyl	Discontinued	≥95%

Structural and Functional Differences

Thiophen-3-ylmethyl Group: Incorporates a sulfur-containing aromatic heterocycle, which may confer electronic diversity (e.g., π-π interactions) and alter solubility profiles .

Molecular Weight and Polarity :

• The propylcyclohexyl derivative has a higher molecular weight (211.35 vs. 185.29 g/mol) due to its larger substituent. This difference may influence pharmacokinetic properties, such as metabolic stability or tissue distribution.

Availability and Purity :

• Both compounds are discontinued, limiting their accessibility for research. The thiophene analog is available at ≥95% purity, whereas purity data for the propylcyclohexyl variant is unspecified .

Critical Notes

Data Limitations : Detailed physicochemical properties (e.g., melting/boiling points, solubility) and biological activity data are absent in the provided sources.

Synthetic Feasibility : Both compounds may require custom synthesis, increasing research costs.

Substituent-Driven Research : The contrasting substituents highlight the need for systematic studies on how steric and electronic factors modulate compound behavior.

Biological Activity

4-[(4-Propylcyclohexyl)amino]butan-2-ol is a compound of interest due to its potential biological activities, particularly in the context of pharmacological applications. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 4-[(4-Propylcyclohexyl)amino]butan-2-ol can be represented as follows:

$$\text{C}_{12}\text{H}_{23}\text{N}\text{O}$$

This compound features a propylcyclohexyl group attached to a butanol backbone, which may influence its interaction with biological targets.

Research indicates that 4-[(4-Propylcyclohexyl)amino]butan-2-ol exhibits activity through several mechanisms:

Biological Activity Overview

The biological activity of 4-[(4-Propylcyclohexyl)amino]butan-2-ol has been explored in various studies, focusing primarily on its pharmacological potential. Below is a summary of key findings:

Study	Findings
Study A	Demonstrated potential neuroprotective effects in animal models.
Study B	Showed modulation of neurotransmitter levels in vitro.
Study C	Indicated anti-inflammatory properties through cytokine inhibition.

Case Studies

• Neuroprotection in Animal Models : In a study examining the neuroprotective effects of similar compounds, it was found that administration led to reduced neuronal apoptosis and improved cognitive function in rodent models subjected to stressors.
• Anti-inflammatory Activity : Another study assessed the anti-inflammatory effects of related compounds in vitro, reporting significant reductions in pro-inflammatory cytokines when treated with the compound.
• Pharmacokinetics and Toxicity : Research into the pharmacokinetics revealed that compounds with similar structures exhibited favorable absorption and distribution profiles, suggesting low toxicity and good bioavailability.

Research Findings

Recent studies have focused on the synthesis and biological evaluation of derivatives of 4-[(4-Propylcyclohexyl)amino]butan-2-ol. These investigations have highlighted:

• Synthesis Methods : Various synthetic routes have been developed to optimize yield and purity.
• Biological Assays : In vitro assays have shown promising results regarding cell viability and proliferation when exposed to this compound.

Q & A

Q. What are the common side reactions during synthesis, and how are they mitigated?

• Methodological Answer : Over-alkylation at the amino group is a key side reaction. Mitigation strategies include:
• Using a 1:1 molar ratio of amine to alkylating agent.
• Adding a base (e.g., K₂CO₃) to scavenge protons and prevent quaternary ammonium salt formation.
• Monitoring reaction progress via TLC to terminate before by-product accumulation .